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Compound of Interest

Compound Name: trichloropyrimidine-2-carbonitrile

Cat. No.: B6189978

Technical Support Center: Trichloropyrimidine-2-
carbonitrile

Disclaimer: No specific Safety Data Sheet (SDS) for trichloropyrimidine-2-carbonitrile was
located. The following guidance is based on the safety data for structurally similar compounds,
such as 2,4,5-trichloropyrimidine, 2,4,6-trichloropyrimidine, and 4,5,6-trichloropyrimidine.
Researchers should handle trichloropyrimidine-2-carbonitrile with the assumption that it
possesses similar hazardous properties.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with trichloropyrimidine-2-carbonitrile?

Al: Based on data from related trichloropyrimidine compounds, trichloropyrimidine-2-
carbonitrile is expected to be harmful if swallowed, in contact with skin, or if inhaled.[1] It is
also likely to cause skin and serious eye irritation.[2][3] Some related compounds are also
lachrymators, meaning they can cause tearing.[4]

Q2: What are the proper storage conditions for trichloropyrimidine-2-carbonitrile?

A2: Trichloropyrimidine-2-carbonitrile should be stored in a tightly closed container in a cool,
dry, and well-ventilated area, away from incompatible substances such as strong oxidizing
agents and strong acids.[2] Some sources recommend long-term storage at 2-8°C.[5]
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Q3: What personal protective equipment (PPE) is required when handling this compound?

A3: A comprehensive range of PPE is necessary to ensure safety. This includes chemical-
resistant gloves (such as nitrile rubber), protective clothing to prevent skin contact, and
appropriate eye and face protection like safety goggles and a face shield.[2][5] A dust respirator
should be used if dust is generated.[1]

Q4: How should I handle a spill of trichloropyrimidine-2-carbonitrile?

A4: In the event of a spill, you should first ensure the area is well-ventilated and eliminate any
ignition sources.[5] Wearing appropriate personal protective equipment, you should sweep up
or vacuum the spilled material and place it into a suitable, labeled container for disposal.[2][5]
Avoid generating dust.[2]

Q5: What should | do in case of accidental exposure?
A5: Immediate action is crucial.

o Eye Contact: Immediately flush your eyes with plenty of water for at least 15 minutes,
making sure to lift the upper and lower eyelids. Seek medical attention.[2]

» Skin Contact: Remove any contaminated clothing and flush the affected skin with plenty of
water for at least 15 minutes. Seek medical attention if irritation persists.[2]

 Inhalation: Move to fresh air immediately. If you have difficulty breathing, administer oxygen.
Seek medical attention.[2]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, have them rinse
their mouth and drink 2-4 cupfuls of water or milk. Seek immediate medical attention.[2]

Troubleshooting Guide
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Issue

Possible Cause

Solution

Eye or respiratory irritation

during handling

Inadequate ventilation or

improper PPE.

Move to a well-ventilated area
immediately. Always handle
the compound in a chemical
fume hood. Ensure you are
wearing appropriate PPE,
including safety goggles and a

respirator if necessary.[2][5]

Caking or clumping of the solid

compound

Improper storage, leading to

moisture absorption.

Store the compound in a tightly
sealed container in a dry, cool
place.[2] Using a desiccator for

storage may be beneficial.

Contamination of work

surfaces

Spillage during transfer or

handling.

Clean spills immediately using
appropriate procedures and
PPE.[2] Regularly
decontaminate work surfaces

after handling the compound.

Quantitative Data Summary

Physical and Chemical Properties of Related Trichloropyrimidines

Property 2,4,6-Trichloropyrimidine 4,5,6-Trichloropyrimidine

Molecular Formula C4HCI3N2 C4HCI3N2

Molecular Weight 183.42 g/mol Not specified

Appearance Clear solid Very pale yellow to yellow-red
crystal/powder

Melting Point 23-25°C 53°C

Boiling Point 210-215°C 87 °C at 1.6 kPa

Flash Point > 112 °C Not available
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Personal Protective Equipment (PPE) Recommendations

Protection Type Specification

Source Citation

Tight-sealing safety goggles or
Eye/Face Protection 9 g y gogg
a face shield.

[6]

Chemical-resistant gloves
Skin Protection (e.g., nitrile rubber), protective

clothing.

[2]

NIOSH/MSHA or European
Respiratory Protection Standard EN 149 approved

respirator if dust is generated.

[4]16]

Experimental Workflows and Logical Relationships
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Safe Handling Workflow for Trichloropyrimidine-2-carbonitrile

Preparation

Review Safety Data Sheet (or equivalent for similar compounds)

Don Appropriate PPE

Prepare Chemical Fume Hood

Weigh Compound in Hood

Transfer to Reaction Vessel

Post-Handling
Yy

Decontaminate Glassware and Surfaces

:

Dispose of Waste

:

Remove and Dispose of/Clean PPE

Sto

Seal Container Tightly

Store in a Cool, Dry, Well-Ventilated Area

Click to download full resolution via product page

Caption: Workflow for the safe handling of trichloropyrimidine-2-carbonitrile.
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Emergency Response for Chemical Exposure

Exposure Occurs

Type of Exposure?

Skin

nhalation Ingestion

A4

Emergency Response for Chemidal Exposure

Emergency Response for Chemical Exposure
Y Y
Remove contaminated clothing. ¢ Flush eyes with water for 15 min. Move to fresh air. > D:?[:Tﬁg;;’:;ik
Flush skin with water for 15 min. Lift eyelids. Give oxygen if needed. D . S
0 NOT induce vomiting.
\4 \ 4

> Seek Immediate Medical Attention <

Click to download full resolution via product page

Caption: Decision-making workflow for emergency response to chemical exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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